Bacteriocin OR-7
Description
Properties
bioactivity |
Gram-, |
|---|---|
sequence |
KTYYGTNGVHCTKNSLWGKVRLKNMKYDQNTTYMGRLQDILLGWATGAFGKTFH |
Origin of Product |
United States |
Origin and Biosynthesis of Bacteriocin Or 7
Identification and Isolation of the Producer Strain (Lactobacillus salivarius NRRL B-30514)
The discovery of Bacteriocin (B1578144) OR-7 originated from an extensive screening effort aimed at identifying lactic acid bacteria with potent antimicrobial properties. nih.gov Researchers evaluated over 1,200 isolates for their ability to inhibit the growth of Campylobacter jejuni, a significant foodborne pathogen. nih.govasm.org Among these, one isolate demonstrated superior inhibitory activity and was selected for in-depth analysis. nih.gov
This promising strain was identified as Lactobacillus salivarius and assigned the designation NRRL B-30514. nih.govasm.org It is characterized as a gram-positive, facultative anaerobic, catalase-negative, and nonmotile rod-shaped bacterium. nih.gov The initial antimicrobial substance from the cell-free culture supernatant was obtained through ammonium (B1175870) sulfate (B86663) precipitation. nih.govasm.org This crude preparation's proteinaceous nature was confirmed when its inhibitory activity against C. jejuni was nullified by treatment with proteolytic enzymes. nih.govasm.org The active compound, named Bacteriocin OR-7, was then purified to homogeneity from this crude extract using a combination of ion-exchange and hydrophobic-interaction chromatography. nih.govasm.org The purified peptide was found to have a molecular mass of approximately 6 kDa. nih.gov
Table 1: Characteristics of Lactobacillus salivarius NRRL B-30514 This table is interactive. You can sort and filter the data.
| Feature | Description | Reference |
|---|---|---|
| Organism | Lactobacillus salivarius | nih.gov, asm.org |
| Strain Designation | NRRL B-30514 | nih.gov, asm.org |
| Gram Stain | Positive | nih.gov |
| Morphology | Pleomorphic rod | nih.gov |
| Respiration | Facultative anaerobe | nih.gov |
| Catalase Test | Negative | nih.gov |
| Motility | Nonmotile | nih.gov |
| Metabolites | Lactic acid, H₂O₂ | nih.gov |
| Isolated From | Chicken | nih.gov |
Genetic Organization of this compound Biosynthesis
The production of bacteriocins is a genetically encoded process, with the necessary genes typically organized into clusters or operons. mdpi.comtandfonline.com These gene clusters contain the blueprints for all the machinery required for bacteriocin synthesis, immunity, and export. frontiersin.orgfrontiersin.org For class IIa bacteriocins like OR-7, these operons generally include a structural gene for the bacteriocin precursor, an immunity gene for self-protection, genes encoding a transport system, and often, regulatory genes that control the expression of the entire cluster. mdpi.commdpi.com
Structural Gene Encoding and Precursor Peptide Characteristics
This compound is ribosomally synthesized as an inactive precursor peptide, which includes an N-terminal leader sequence attached to the C-terminal propeptide. mdpi.comnih.gov This is a defining characteristic of class II bacteriocins. nih.gov The structural gene, which has not been explicitly named in the provided literature, encodes this pre-peptide. The leader sequence of most class IIa bacteriocins contains a conserved double-glycine motif (-Gly-Gly-) that serves as a recognition site for processing and transport machinery. mdpi.commdpi.com
The mature this compound peptide consists of 54 amino acids. asm.org Its sequence shows significant similarity (65.5%) to acidocin A, another class IIa bacteriocin. mdpi.commedscape.com Notably, the N-terminal region of OR-7 contains a "pediocin box"-like motif (YGTNGV), a variation of the highly conserved YGNGV sequence typical for this class, which is crucial for its antimicrobial activity. mdpi.com
Table 2: Amino Acid Sequence of Mature this compound This table is interactive. You can sort and filter the data.
| Property | Detail | Reference |
|---|---|---|
| Type | Class IIa Bacteriocin | nih.gov, cdnsciencepub.com |
| Amino Acid Count | 54 | asm.org |
| Molecular Mass | ~6 kDa | nih.gov |
| N-terminal Motif | YGTNGV (Pediocin-box like) | mdpi.com |
| Amino Acid Sequence | KTYYGTNGVHCTKSLWGKVRLKNILAGIAILLGWATGAFGKTFH | asm.org, mdpi.com |
Immunity Gene Elements and Self-Protection Mechanisms
A critical feature of any bacteriocin producer is the ability to protect itself from the antimicrobial peptide it synthesizes. frontiersin.orgmdpi.com This self-protection is conferred by a specific immunity protein, which is encoded by an immunity gene. mdpi.comfrontiersin.org This gene is typically located in close proximity to the bacteriocin structural gene within the same operon, ensuring their co-expression. mdpi.commdpi.com The immunity protein is usually a small, cationic, and hydrophobic protein that is often associated with the cell membrane. scielo.brfrontiersin.org It functions by specifically recognizing its cognate bacteriocin and preventing it from forming pores in the producer's own cell membrane, though the exact mechanisms can vary. scielo.brnih.gov While the specific immunity gene for this compound has not been detailed, its presence is inferred from the general organization of class IIa bacteriocin operons. mdpi.com The co-expression of the immunity gene is a critical consideration for successful heterologous production of the bacteriocin in other host organisms. mdpi.com
Transport and Processing Machinery (e.g., ABC Transporter, Leader Peptide Cleavage)
The secretion of class IIa bacteriocins is a specialized process mediated by a dedicated transport system. nih.gov The precursor peptide, with its characteristic double-glycine leader, is recognized by an ATP-binding cassette (ABC) transporter. nih.govjmb.or.kr This transporter complex, often working with an accessory protein, performs two simultaneous functions: it proteolytically cleaves the leader peptide at the C-terminal side of the double-glycine motif and transports the now mature and active bacteriocin across the cytoplasmic membrane to the outside of the cell. mdpi.comnih.gov The genes that encode the ABC transporter and its accessory protein are integral parts of the bacteriocin gene cluster, ensuring that the transport machinery is synthesized along with the bacteriocin itself. mdpi.commdpi.com
Regulatory Mechanisms of Bacteriocin Production
The synthesis of bacteriocins is a highly regulated process, often controlled by a cell-density-dependent mechanism known as quorum sensing (QS). frontiersin.orgfrontiersin.org This allows the bacterial population to coordinate the production of the bacteriocin, launching it only when the cell density is high enough to be effective. frontiersin.org The typical QS system for class II bacteriocins is a three-component system composed of:
An inducing peptide (IP): A small signaling molecule that is secreted at a low basal level. mdpi.com
A histidine kinase (HK): A membrane-bound sensor protein that detects the extracellular concentration of the IP. mdpi.comasm.org
A response regulator (RR): A cytoplasmic protein that, upon activation by the HK, binds to promoter regions in the bacteriocin operon to upregulate transcription. mdpi.comasm.org
When the bacterial population grows, the concentration of the IP in the environment increases. mdpi.com Upon reaching a critical threshold, the IP binds to and activates the HK, which then phosphorylates the RR. tandfonline.com The phosphorylated RR subsequently activates the transcription of the entire bacteriocin operon, leading to a rapid, large-scale production of the bacteriocin, immunity protein, and transport machinery. tandfonline.comfrontiersin.org
Methodologies for Heterologous Expression and Production Optimization
While native strains like L. salivarius NRRL B-30514 produce this compound, the yield is often low, which limits large-scale production for research and commercial purposes. mdpi.com Heterologous expression, which involves producing the bacteriocin in a different host organism, offers a promising strategy to overcome this limitation. frontiersin.orgmdpi.com
This compound has been successfully produced using a heterologous expression system. mdpi.com Researchers used the yeast Pichia pastoris as a cell factory. mdpi.com This was accomplished by designing and synthesizing a gene based on the known amino acid sequence of the mature OR-7 peptide, with its codon usage optimized for efficient expression in the yeast host. mdpi.com This approach demonstrates the feasibility of producing this bacteriocin in a well-established industrial microorganism, paving the way for optimized and cost-effective production. mdpi.comfrontiersin.org
Table 3: Heterologous Expression of this compound This table is interactive. You can sort and filter the data.
| Feature | Detail | Reference |
|---|---|---|
| Bacteriocin | This compound | mdpi.com |
| Expression Host | Pichia pastoris (Yeast) | mdpi.com |
| Methodology | Use of a synthetic gene designed from the published amino acid sequence. | mdpi.com |
| Optimization | Codon usage was adapted for the host organism. | mdpi.com |
| Significance | Demonstrates feasibility of large-scale production in a non-native host. | mdpi.com, mdpi.com |
Purification and Analytical Methodologies for Bacteriocin Or 7
The isolation and characterization of Bacteriocin (B1578144) OR-7, a peptide with significant antimicrobial properties, necessitate a multi-step purification and analysis process. This process begins with the preparation of a crude extract from the producing microorganism and progresses through advanced separation techniques to yield a highly purified peptide, which is then characterized for its molecular properties and bioactivity.
Antimicrobial Spectrum and Biological Activity of Bacteriocin Or 7
Comprehensive Analysis of Broad-Spectrum Antimicrobial Activity
Bacteriocin (B1578144) OR-7, a peptide produced by Lactobacillus salivarius strain NRRL B-30514, demonstrates a noteworthy broad spectrum of antimicrobial activity. asm.orgnih.gov Unlike many bacteriocins produced by lactic acid bacteria which typically inhibit only closely related Gram-positive bacteria, Bacteriocin OR-7 exhibits inhibitory action against both Gram-positive and Gram-negative pathogens. asm.orgnih.govresearchgate.net This characteristic is particularly significant as the outer membrane of Gram-negative bacteria often poses a barrier to the action of such peptides. cdnsciencepub.com The antimicrobial potential of bacteriocins can range from a narrow spectrum, affecting only taxonomically close bacteria, to a broad spectrum that covers a wide variety of bacteria. scielo.brnih.gov this compound falls into the latter category, a trait that has drawn considerable research interest. nih.govresearchgate.net Its effectiveness against a diverse range of bacteria suggests potential applications in various fields, including food preservation and health. researchgate.netmdpi.com The peptide is classified as a class IIa bacteriocin, a group known for being small, heat-stable, and having a conserved N-terminal region. nih.govresearchgate.net However, its ability to act against Gram-negative bacteria is a distinguishing feature compared to many others in its class. asm.orgnih.gov
Efficacy against Gram-Negative Bacterial Pathogens
This compound has demonstrated potent and significant antimicrobial activity against Campylobacter jejuni, a major cause of foodborne illness. asm.orgnih.gov In a study involving 137 isolates of C. jejuni, this compound showed effective inhibition with Minimum Inhibitory Concentration (MIC) values ranging from 0.25 to 1.00 μg/mL against all tested strains. cdnsciencepub.comcdnsciencepub.com In vivo studies have further substantiated this efficacy; when chickens challenged with C. jejuni were fed a diet supplemented with encapsulated this compound, their cecal colonization levels of the pathogen were reduced by at least one million-fold compared to untreated control groups. asm.orgresearchgate.netcdnsciencepub.com
While highly effective against C. jejuni, strains of the closely related species Campylobacter coli have shown greater levels of resistance to this compound. cdnsciencepub.comcdnsciencepub.com In a susceptibility study of 20 C. coli isolates, most were susceptible with MICs ranging from 0.25 to 4 μg/ml, but one strain displayed notable resistance with an MIC of 64 μg/ml. asm.org Further in vitro selection resulted in C. coli mutants with low-level resistance to OR-7, with MICs between 8 and 16 μg/ml. asm.org Research has indicated that the multidrug efflux pump CmeABC in Campylobacter contributes to both intrinsic and acquired resistance against this bacteriocin. cdnsciencepub.comasm.org
Table 1: Minimum Inhibitory Concentration (MIC) of this compound against Campylobacter Species
| Bacterial Species | Number of Isolates Tested | MIC Range (μg/mL) | Source(s) |
|---|---|---|---|
| Campylobacter jejuni | 137 | 0.25 - 1.00 | cdnsciencepub.com, asm.org, cdnsciencepub.com |
| Campylobacter coli | 20 | 0.25 - 4.00 (one isolate at 64) | asm.org |
Beyond its well-documented effects on Campylobacter, the broad-spectrum nature of this compound extends to other significant Gram-negative pathogens. researchgate.net Research has indicated that certain class IIa bacteriocins, including OR-7, are active against a range of pathogenic bacteria. researchgate.net This group of targets includes Yersinia spp., Salmonella spp., Escherichia coli O157:H7, and Shigella dysenteriae. researchgate.net The ability to inhibit these foodborne pathogens highlights the potential of this compound as a biopreservative agent in the food industry. researchgate.netscielo.br
Activity against Campylobacter jejuni and Campylobacter coli
Efficacy against Gram-Positive Bacterial Pathogens (e.g., Staphylococcus spp., Listeria spp.)
In addition to its activity against Gram-negative bacteria, this compound is also effective against Gram-positive bacterial pathogens. nih.govresearchgate.net Its classification as a class IIa bacteriocin aligns with this activity, as this group is well-known for its pronounced efficacy against Listeria species, particularly Listeria monocytogenes. researchgate.netresearchgate.net Studies on related bacteriocins have shown activity against genera such as Staphylococcus and Listeria. researchgate.net While much of the specific research on OR-7 has focused on its unusual anti-Campylobacter properties, its activity against Gram-positive bacteria is a recognized characteristic. asm.orgnih.gov
Comparative Studies with Related Class IIa Bacteriocins (e.g., Acidocin A)
This compound shares significant homology with Acidocin A, another class IIa bacteriocin produced by Lactobacillus acidophilus. asm.orgresearchgate.net Sequence analysis reveals a 65.5% amino acid identity between the two peptides, and their C-terminal regions are 100% identical. nih.govresearchgate.net Both bacteriocins possess a "pediocin box"-like motif (YGTNGV) in their N-terminal region, which is characteristic of class IIa bacteriocins. asm.orgnih.gov
Despite these structural similarities, their antimicrobial spectra are notably different. asm.orgnih.gov Acidocin A is primarily active against L. monocytogenes and other closely related Gram-positive bacteria, with no reported activity against Gram-negative bacteria. asm.orgnih.govresearchgate.net In stark contrast, this compound is active against both Gram-positive and Gram-negative bacteria, with particularly strong activity against the Gram-negative C. jejuni. asm.orgnih.gov This difference in activity is intriguing, especially given the identical C-terminal regions, which are often considered important determinants of target cell specificity. asm.org Further structural divergence exists; Acidocin A contains two cysteine residues, likely forming a disulfide bridge, whereas this compound has only one. cdnsciencepub.comcdnsciencepub.com These differences have led to some debate about their classification within the class IIa family, though many researchers agree they belong. nih.govresearchgate.netresearchgate.net
Table 2: Comparison of this compound and Acidocin A
| Feature | This compound | Acidocin A | Source(s) |
|---|---|---|---|
| Producing Organism | Lactobacillus salivarius NRRL B-30514 | Lactobacillus acidophilus | asm.org, researchgate.net |
| Classification | Class IIa Bacteriocin | Class IIa Bacteriocin | asm.org, researchgate.net |
| Sequence Identity | 65.5% identity with Acidocin A | - | researchgate.net, nih.gov |
| C-terminal Region | 100% identical to Acidocin A | 100% identical to this compound | researchgate.net, nih.gov |
| Cysteine Residues | One | Two | cdnsciencepub.com, cdnsciencepub.com |
| Gram-Negative Activity | Yes (e.g., Campylobacter, Yersinia, Salmonella, E. coli) | No | asm.org, nih.gov, researchgate.net |
| Gram-Positive Activity | Yes (e.g., Listeria, Staphylococcus) | Yes (e.g., Listeria) | asm.org, researchgate.net, researchgate.net |
Mechanisms of Action of Bacteriocin Or 7 at Cellular and Molecular Levels
Interactions with Target Cell Membranes and Pore Formation Dynamics
The primary mode of action for many bacteriocins, including class IIa bacteriocins to which OR-7 is related, involves the disruption of the target cell's cytoplasmic membrane. conicet.gov.arnih.gov This process is typically initiated by the electrostatic attraction between the cationic bacteriocin (B1578144) and the negatively charged components of the bacterial cell membrane, such as lipoteichoic acid in Gram-positive bacteria. mdpi.com While the precise dynamics for OR-7 are not fully detailed, the general model for class IIa bacteriocins suggests that upon binding, the peptide inserts into the membrane, leading to the formation of pores. conicet.gov.arnih.gov
This pore formation disrupts the membrane's integrity, leading to the dissipation of the proton motive force, leakage of essential ions and metabolites, and ultimately, cell death. frontiersin.orgconicet.gov.ar Two main models have been proposed for pore formation by class IIa bacteriocins: one where the bacteriocin binds to a specific receptor that triggers the opening of a channel, and another where the receptor acts as a docking molecule to facilitate the bacteriocin's insertion and subsequent oligomerization to form a pore. conicet.gov.ar The structure of the bacteriocin, often unstructured in an aqueous solution, adopts a more defined conformation upon interacting with the membrane, which is crucial for its pore-forming activity. mdpi.com
The process of membrane permeabilization by bacteriocins can be visualized through different proposed models of pore formation:
Barrel-stave model: The bacteriocin peptides aggregate and insert into the membrane, forming a barrel-like structure.
Carpet model: The bacteriocins accumulate on the surface of the membrane, disrupting its structure like a detergent.
Toroidal-pore model: The bacteriocin peptides induce the lipids to bend inward, creating a pore where the bacteriocin and lipid head groups line the channel. mdpi.com
While the specific model for Bacteriocin OR-7 has not been definitively established, the outcome is a compromised cell membrane that can no longer maintain its essential functions.
Modulation of Intracellular Processes and Targets
Beyond direct membrane disruption, bacteriocins can also influence intracellular processes. asm.org Once the membrane is breached, or through other potential entry mechanisms, bacteriocins can interact with various internal targets. nih.gov For some bacteriocins, this includes the inhibition of essential enzymes, nucleic acid synthesis, or protein production. nih.govscielo.br
Bacteriocins have been shown to act as:
Colonizing peptides: Assisting the producing bacterium in establishing itself within a microbial community. asm.org
Killing peptides: Directly eliminating competing microorganisms. asm.org
Signaling peptides: Influencing other bacteria or the host's immune system. asm.org
While specific intracellular targets of this compound have not been extensively elucidated, its ability to modulate the gut microbiota suggests it may influence intracellular activities beyond simple membrane permeabilization. frontiersin.org The disruption of the membrane potential itself has cascading effects on numerous cellular processes that are dependent on this electrochemical gradient, such as ATP synthesis and transport of nutrients. conicet.gov.ar
Role of Specific Bacterial Components in this compound Efficacy (e.g., CmeABC Efflux Pump)
The effectiveness of this compound can be significantly influenced by the defense mechanisms of the target bacteria. A key example is the CmeABC multidrug efflux pump in Campylobacter. nih.govasm.org This efflux pump is a three-component system consisting of a periplasmic fusion protein (CmeA), an inner membrane transporter (CmeB), and an outer membrane protein (CmeC). frontiersin.org
Research has demonstrated that the CmeABC efflux pump contributes to both the intrinsic and acquired resistance of Campylobacter to this compound. nih.goviastate.edu Strains of Campylobacter with a functional CmeABC pump are less susceptible to the bacteriocin. nih.gov Inactivation of the cmeB gene, which codes for the inner membrane transporter, leads to a significant increase in susceptibility to bacteriocins. nih.gov This indicates that the CmeABC pump actively expels this compound from the cell, reducing its intracellular concentration and mitigating its antimicrobial effect. nih.govnih.gov The development of low-level resistance to OR-7 in C. coli has been linked to the activity of this efflux pump. nih.gov
**Table 1: Impact of CmeABC Efflux Pump on Bacteriocin Susceptibility in *Campylobacter***
| Bacterial Strain/Mutant | Presence of Functional CmeABC | Susceptibility to this compound | Reference |
| Wild-type Campylobacter | Yes | Lower susceptibility | nih.gov |
| cmeB inactivation mutant | No | Increased susceptibility | nih.gov |
| OR-7-resistant mutants | Yes | Low-level resistance | nih.gov |
Unelucidated Aspects of Antimicrobial Action, particularly against Gram-Negative Bacteria
A significant area of ongoing research is the precise mechanism by which this compound and other bacteriocins from lactic acid bacteria exert their effects against Gram-negative bacteria. mdpi.comnih.gov The outer membrane of Gram-negative bacteria, with its lipopolysaccharide layer, typically presents a formidable barrier to many antimicrobial peptides. mdpi.com However, this compound has shown activity against Gram-negative pathogens like Campylobacter jejuni. frontiersin.orgmdpi.com
The exact way in which this compound traverses or disrupts the outer membrane of Gram-negative bacteria remains to be fully understood. mdpi.com It is hypothesized that some bacteriocins may utilize specific receptors on the outer membrane to gain entry, or that they may have a disruptive effect on the outer membrane itself, allowing them to reach the inner membrane. nih.gov The activity of some bacteriocins against Gram-negative bacteria has been linked to their ability to interact with lipid II, a precursor for peptidoglycan synthesis, but this is less established for class IIa bacteriocins. nih.govnih.gov The broad-spectrum activity of OR-7, in contrast to some other class IIa bacteriocins, suggests a potentially unique mechanism for interacting with the cell envelopes of Gram-negative bacteria. cdnsciencepub.com Further research is needed to unravel these unelucidated aspects of its antimicrobial action.
Bacterial Resistance Mechanisms and Evolutionary Aspects Pertaining to Bacteriocin Or 7
Characterization of Acquired Resistance Pathways and Phenotypes in Target Organisms
Acquired resistance refers to the development of resistance in a previously susceptible bacterial strain, often through genetic mutation or the acquisition of genetic material. portlandpress.commdpi.com Studies on Bacteriocin (B1578144) OR-7 have successfully induced resistance in target organisms under laboratory conditions.
When susceptible strains of Campylobacter coli were exposed to increasing concentrations of Bacteriocin OR-7, resistant mutants were selected. asm.org However, these in vitro-selected mutants all exhibited only a low-level resistance, with Minimum Inhibitory Concentrations (MICs) ranging from 8 to 16 µg/ml, a modest increase from the susceptible parental strains' MICs of 0.25 to 4 µg/ml. asm.org This suggests that high-level resistance to this compound may not be easily acquired through simple mutations.
A significant finding is that this acquired resistance is a transferable trait. asm.org Through a process of natural transformation, the genetic determinants for this compound resistance from a resistant C. coli mutant were successfully transferred to susceptible strains of both C. coli (intraspecies) and C. jejuni (interspecies). asm.org This demonstrates a potential pathway for the spread of resistance within and between Campylobacter species in an environment where the bacteriocin is present. asm.org
Analysis of Intrinsic Resistance Factors
Intrinsic, or innate, resistance is a naturally occurring trait of an organism, determined by its fundamental genetic and physiological characteristics. portlandpress.commdpi.com In the context of this compound, notable differences in intrinsic susceptibility have been observed among different species of Campylobacter.
A screening of 137 C. jejuni isolates and 20 C. coli isolates revealed a clear distinction in their baseline resistance to this compound. asm.org All C. jejuni isolates were highly susceptible, with MICs ranging from 0.25 to 1.0 µg/ml. asm.org In contrast, C. coli displayed a greater degree of intrinsic resistance. asm.orgcdnsciencepub.com While some C. coli isolates were susceptible, a significant portion showed higher tolerance, and one naturally occurring strain was found to be resistant with an MIC of 64 µg/ml. asm.org This suggests that inherent structural or physiological differences between these two species contribute to their varying levels of susceptibility to this compound. asm.org
Table 1: Susceptibility of Campylobacter Isolates to this compound
This table summarizes the Minimum Inhibitory Concentration (MIC) values for this compound against a collection of C. jejuni and C. coli isolates. Data is sourced from a study by Zhang et al. asm.org
| Species | Number of Isolates Tested | MIC Range (µg/ml) | Number of Isolates per MIC Value |
| C. jejuni | 137 | 0.25 - 1.0 | 0.25 µg/ml: 40.5 µg/ml: 491.0 µg/ml: 84 |
| C. coli | 20 | 0.5 - 64.0 | 0.5 µg/ml: 21.0 µg/ml: 62.0 µg/ml: 54.0 µg/ml: 664.0 µg/ml: 1 |
Genetic Determinants of Resistance Development (e.g., Efflux Pump Genes, Downregulation of Man-PTS)
Molecular investigations into both acquired and intrinsic resistance to this compound in Campylobacter have identified specific genetic determinants.
Efflux Pump CmeABC: Genomic analysis, including DNA microarray and random transposon mutagenesis, of OR-7-resistant Campylobacter mutants has demonstrated the crucial role of the multidrug efflux pump CmeABC. asm.orgasm.org Efflux pumps are membrane proteins that actively transport antimicrobial compounds out of the bacterial cell, preventing them from reaching their intracellular targets. nih.gov The CmeABC system was found to contribute to both the intrinsic resistance observed in some Campylobacter strains and the low-level acquired resistance developed in vitro. asm.orgasm.org Inactivation of the cmeB gene in a resistant mutant led to increased susceptibility, confirming the pump's role in extruding the bacteriocin. asm.org However, this inactivation did not fully restore the wild-type level of susceptibility, indicating that other resistance mechanisms work in concert with CmeABC. asm.org
Mannose Phosphotransferase System (Man-PTS): this compound is classified as a class IIa bacteriocin. mdpi.com This class of bacteriocins, also known as pediocin-like bacteriocins, primarily targets the mannose phosphotransferase system (Man-PTS) on the surface of sensitive bacterial cells. mdpi.commicrobiologyresearch.org The Man-PTS is a sugar transport complex, and its IIC and IID membrane components act as the specific receptor for these bacteriocins. asm.orgresearchgate.netmicrobiologyresearch.org The binding of the bacteriocin to the Man-PTS receptor is the critical first step that leads to membrane permeabilization and cell death. mdpi.com
A primary mechanism of resistance to Man-PTS-targeting bacteriocins involves the alteration or downregulation of the receptor itself. asm.orgnih.gov Studies on other bacteriocins in this class have shown that resistant mutants frequently exhibit reduced expression of the Man-PTS genes. microbiologyresearch.orgmicrobiologyresearch.org This loss or reduction of the receptor on the cell surface prevents the bacteriocin from binding, thereby conferring resistance. microbiologyresearch.orgresearchgate.net This is a common resistance strategy observed in various bacteria, including Listeria monocytogenes, against class IIa bacteriocins. microbiologyresearch.orgasm.org
Evolutionary Implications and Persistence of Bacteriocin Sensitivity
The development of resistance is an inevitable evolutionary response to antimicrobial pressure. nih.govcapes.gov.br However, the nature of this compound and its interaction with target cells has several implications for the long-term persistence of sensitivity in bacterial populations.
The fact that only low-level resistance to this compound could be induced in Campylobacter suggests that acquiring high-level resistance may be evolutionarily costly for the bacterium. asm.org Resistance mechanisms, particularly those involving the modification of essential cellular components, can come with a fitness trade-off. For instance, the primary resistance mechanism for class IIa bacteriocins involves downregulating the Man-PTS. asm.orgnih.gov Since the Man-PTS is a key pathway for the uptake and metabolism of mannose and other sugars, its downregulation can impair the bacterium's ability to grow on these carbohydrates, placing it at a competitive disadvantage in environments where these sugars are present. nih.govconicet.gov.ar This metabolic cost may explain why sensitivity to these bacteriocins persists in natural populations.
Advanced Research Applications and Methodological Approaches for Bacteriocin Or 7
Applications in Animal Agriculture and Food Systems
The unique properties of Bacteriocin (B1578144) OR-7 make it a promising candidate for addressing critical challenges in animal agriculture and food safety. Research has highlighted its potential to mitigate pathogen colonization in poultry, contribute to food biopreservation strategies, and promote animal growth.
Mitigation of Pathogen Colonization in Poultry
A significant area of research for Bacteriocin OR-7 has been its application in reducing the colonization of foodborne pathogens in poultry, with a particular focus on Campylobacter jejuni. This bacterium is a leading cause of gastroenteritis in humans, and poultry is a major reservoir.
A pivotal study demonstrated the potent anti-Campylobacter jejuni activity of this compound. innovareacademics.in The bacteriocin is produced by Lactobacillus salivarius strain NRRL B-30514, which was isolated from the chicken gastrointestinal system. innovareacademics.ineurekaselect.com In vivo trials involving broiler chickens have shown that the administration of polyvinylpyrrolidone-encapsulated this compound in their feed can lead to a substantial reduction in C. jejuni colonization. nih.gov Research indicated that this treatment reduced the pathogen's levels in the chicken ceca by at least one million-fold compared to untreated control groups. nih.gov This significant reduction of Campylobacter in the gastrointestinal tract of chickens before they enter the processing stage is a critical step in enhancing food safety. cabidigitallibrary.org
The mechanism behind this reduction is attributed to the direct antimicrobial action of this compound against C. jejuni. nih.gov Furthermore, some studies on other bacteriocins have suggested that they can modify the gut environment, such as by reducing duodenal crypt depth and the number of goblet cells, which are colonization sites for Campylobacter. cabidigitallibrary.org
Table 1: Efficacy of this compound in Reducing Campylobacter jejuni Colonization in Broiler Chickens
| Treatment Group | Pathogen | Application Method | Outcome | Reference |
| Test Group | Campylobacter jejuni | Polyvinylpyrrolidone-encapsulated this compound in feed | At least 1,000,000-fold reduction in cecal colonization | nih.gov |
| Control Group | Campylobacter jejuni | Standard feed | No significant reduction in cecal colonization | nih.gov |
Role in General Food Biopreservation Strategies
Bacteriocins, as a class of natural antimicrobial peptides, are increasingly being explored as biopreservatives in the food industry. innovareacademics.inscispace.com They offer a promising alternative to chemical preservatives, aligning with consumer demand for natural and minimally processed foods. scispace.comresearchgate.net The application of bacteriocins in food preservation can be achieved through various methods, including the addition of purified bacteriocins, the use of a bacteriocin-producing starter culture, or the incorporation of a food ingredient previously fermented with a bacteriocin-producing strain. innovareacademics.in
While specific studies on the direct application of this compound in food matrices like meat or dairy products are not extensively documented in the available literature, its characteristics suggest significant potential. This compound is produced by Lactobacillus salivarius, a species of lactic acid bacteria (LAB). innovareacademics.in LAB and their bacteriocins are considered safe for consumption and have a long history of use in fermented foods. researchgate.netfrontiersin.org
The ideal characteristics of a food biopreservative include being effective at low concentrations, having a broad spectrum of activity against spoilage and pathogenic organisms, being non-toxic to humans, and being economically viable to produce. innovareacademics.in Bacteriocins like nisin and pediocin are already commercially used as food preservatives in various products, including dairy, meat, and canned goods. scispace.comfrontiersin.org Given the demonstrated efficacy of this compound against significant foodborne pathogens like Campylobacter jejuni, its potential for application in preserving poultry products and other foods is a logical area for future research.
Contributions to Animal Growth Promotion
The use of antibiotics as growth promoters in animal feed has been a common practice to enhance weight gain and feed efficiency. nih.gov However, due to concerns about antibiotic resistance, there is a significant push to find effective alternatives. jabonline.in Bacteriocins are being investigated as one such alternative. nih.govajol.info
While direct studies focusing solely on this compound as a growth promoter are limited, its proven ability to significantly reduce pathogen loads, such as Campylobacter jejuni in poultry, indirectly contributes to the animal's health and, consequently, its growth performance. nih.govcabidigitallibrary.org A healthy gut environment, free from the negative impacts of pathogens, allows for more efficient feed conversion and weight gain. ajol.info A study on the effects of bacteriocin from lactic acid bacteria in poultry nutrition found that chicks fed a diet supplemented with bacteriocin had better weight gain compared to the control group, suggesting that bacteriocins can act as growth boosters. ajol.info
Synergistic Interactions with Other Antimicrobial Agents
The effectiveness of antimicrobial treatments can often be enhanced through combinatorial approaches. The study of synergistic interactions between this compound and other antimicrobial agents is an emerging area of research with the potential to develop more potent and broader-spectrum antimicrobial strategies.
Combinatorial Approaches with Conventional Antimicrobials
Combining bacteriocins with conventional antibiotics is a strategy being explored to enhance antimicrobial efficacy, potentially reduce the required dosage of antibiotics, and overcome antibiotic resistance. jabonline.innih.gov The synergistic effect often arises from the different mechanisms of action of the two agents. asm.org For example, a bacteriocin might disrupt the cell membrane, making it easier for an antibiotic to enter the cell and reach its target.
While there is a lack of specific research on the synergistic interactions of this compound with conventional antibiotics, studies on other bacteriocins provide a strong rationale for this approach. For instance, nisin has been shown to act synergistically with antibiotics like chloramphenicol (B1208) and penicillin against Enterococcus faecalis. nih.gov Similarly, combinations of bacteriocins with antibiotics have been effective against vancomycin-resistant enterococci (VRE). mdpi.com These findings suggest that similar synergistic effects could potentially be achieved by combining this compound with appropriate conventional antimicrobials, which could be a valuable strategy against foodborne pathogens.
Synergism with Phages or Other Bioactive Compounds
Beyond conventional antibiotics, there is growing interest in combining bacteriocins with other natural antimicrobial agents, such as bacteriophages and essential oils. mdpi.comresearchgate.net This approach offers a "green" and potentially more sustainable alternative for controlling pathogenic bacteria.
Bacteriophages are viruses that specifically infect and kill bacteria. mdpi.com The combined use of bacteriocins and phages can be highly effective due to their different modes of action and targets. mdpi.comresearchgate.net This dual approach can reduce the likelihood of bacteria developing resistance to either agent. asm.org
Essential oils, derived from plants, are another class of bioactive compounds that have shown synergistic antimicrobial activity when combined with bacteriocins. nih.gov For example, the combination of nisin with certain essential oils has demonstrated enhanced inhibitory effects against Listeria monocytogenes and Salmonella Typhimurium. nih.gov The essential oils can disrupt the outer membrane of Gram-negative bacteria, thereby increasing their susceptibility to bacteriocins. nih.gov
Although specific studies on the synergistic effects of this compound with phages or essential oils have not been reported, the general principles of these combinations suggest a promising avenue for future research. asm.orgresearchgate.net Such combinations could broaden the antimicrobial spectrum of this compound and enhance its efficacy in both food preservation and animal health applications. mdpi.comnih.gov
Bioengineering and Structural Modification Strategies for Enhanced Activity
The genetic tractability of bacteriocins, being ribosomally synthesized peptides, makes them prime candidates for bioengineering. nih.gov The goal of these modifications is typically to enhance antimicrobial potency, broaden the activity spectrum, improve stability, or elucidate structure-function relationships. While research specifically detailing extensive bioengineering of this compound is emerging, the strategies applied to other class IIa bacteriocins provide a clear methodological framework.
Site-Directed Mutagenesis: This technique is fundamental for understanding the role of individual amino acid residues. For class IIa bacteriocins, mutagenesis studies have often focused on the conserved N-terminal "pediocin box" (YGNGV) and the cysteine residues that form crucial disulfide bonds. asm.orgnih.gov For instance, in pediocin PA-1, NNK scanning—a method where a codon is replaced to encode all 20 amino acids at that position—has been used to systematically identify essential and variable residues. nih.gov Studies have shown that residues within the YGNGV motif and the cysteines are often essential for activity. nih.gov A variant of this compound, designated OR-7(VI), has been developed and studied, although it exhibited lower activity compared to the related acidocin A, a fact potentially linked to reduced proteolytic stability. nih.gov This highlights that even minor structural changes can significantly impact function and stability.
Hybrid Peptide Construction: Class IIa bacteriocins generally possess two distinct domains: a conserved N-terminal domain involved in initial binding and a more variable C-terminal domain responsible for pore formation and determining target specificity. asm.orgmicrobiologyresearch.org Researchers have successfully created hybrid bacteriocins by swapping these domains between different parent peptides. nih.govresearchgate.net Studies on such hybrids have demonstrated that the C-terminal region is a major determinant of the antimicrobial spectrum. asm.orgmicrobiologyresearch.orgresearchgate.net This domain-swapping strategy represents a promising avenue for tailoring the activity of this compound, potentially broadening its effectiveness against a wider range of pathogens.
Peptide Truncation and Deletion: Creating shortened versions of bacteriocins helps to delineate the minimal sequence required for antimicrobial activity. Truncation studies on pediocin PA-1 and other class IIa bacteriocins have underscored the importance of the C-terminal region for their bactericidal mechanism. chapman.edu While N-terminal truncation often leads to a complete loss of function, some C-terminal truncations may retain partial activity, providing critical insights into the peptide's mechanism of action. chapman.edu
| Modification Strategy | Target Bacteriocin/Class | Description of Modification | Observed Outcome | Reference |
|---|---|---|---|---|
| Site-Directed Mutagenesis | Pediocin PA-1 (Class IIa) | Substitution of charged residues in the N-terminal domain. | Some mutations led to a twofold increase in bacteriostatic activity. | researchgate.net |
| Site-Directed Mutagenesis | Divercin V41 (Class IIa) | Single amino acid replacements in the C-terminal region. | Resulted in reduced activity, highlighting the importance of specific C-terminal residues. | asm.org |
| Domain Swapping (Hybrid Peptides) | Pediocin PA-1 & Sakacin P (Class IIa) | Combining the N-terminus of pediocin with the C-terminus of sakacin P. | The hybrid peptide's target specificity was similar to that of the bacteriocin providing the C-terminal domain. | asm.orgresearchgate.net |
| Peptide Truncation | Nisin (Class I) | PEGylation (attachment of polyethylene (B3416737) glycol) at the N-terminus. | Completely diminished antimicrobial activity. | chapman.edu |
| Variant Creation | This compound | Creation of the OR-7(VI) variant. | Demonstrated lower activity than acidocin A, possibly due to reduced proteolytic stability. | nih.gov |
Development of Novel Delivery Systems (e.g., Encapsulation, Nanoparticles)
The practical application of bacteriocins can be limited by factors such as degradation by proteases, interaction with food matrix components, and reduced solubility. nih.govmdpi.com Novel delivery systems are being developed to overcome these hurdles by protecting the peptide and ensuring its controlled release at the target site.
Encapsulation: This is a leading strategy to enhance bacteriocin stability and efficacy. A study has reported the successful encapsulation of purified this compound in polyvinylpyrrolidone (B124986) for administration in chicken feed, which resulted in a significant reduction of C. jejuni in the chickens' cecal material. sci-hub.se For other class IIa bacteriocins like pediocin, encapsulation in liposomes (spherical vesicles composed of phospholipid bilayers) has been shown to protect the peptide and sustain its antimicrobial activity over time. nih.govresearchgate.net Materials such as chitosan, alginate, and whey protein are also used for microencapsulation, preserving the bacteriocin's function during storage and passage through harsh conditions like the gastrointestinal tract. jksus.orgresearchgate.net
Nanoparticles: Nanotechnology offers powerful tools for bacteriocin delivery. nih.govjksus.org
Lipid-Based Nanoparticles: Nanoliposomes and solid lipid nanoparticles (SLNs) provide a high surface area for loading bacteriocins, protecting them from enzymatic degradation and improving their bioavailability. nih.govjksus.org Pediocin AcH loaded into phosphatidylcholine nanovesicles demonstrated high entrapment efficiency and stability. nih.gov
Polymeric Nanoparticles: Chitosan, a biocompatible polymer, is widely used to create nanoparticles for bacteriocin delivery. Its positive charge facilitates interaction with the negatively charged bacterial cell surface. jksus.orgencyclopedia.pub
Metallic Nanoparticles: Conjugating bacteriocins with metallic nanoparticles, such as silver (Ag) or gold (Au), can create synergistic effects, enhancing the antimicrobial spectrum and potency. africanscholarpublications.comencyclopedia.pub Enterocin-coated silver nanoparticles, for instance, showed broad-spectrum inhibition against various foodborne pathogens with admirable biocompatibility. mdpi.comencyclopedia.pub
Antimicrobial Films and Nanofibers: For food preservation applications, bacteriocins can be incorporated into edible films or food packaging materials. sci-hub.semdpi.com This creates an active packaging system that releases the antimicrobial agent over time, inhibiting microbial growth on the food surface. Furthermore, techniques like electrospinning can produce bacteriocin-loaded nanofibers, which have potential applications in both food packaging and wound healing. encyclopedia.pubmdpi.com
| Delivery System | Description | Key Advantages for Bacteriocins | Example (Bacteriocin) | Reference |
|---|---|---|---|---|
| Polyvinylpyrrolidone Encapsulation | Entrapment of the bacteriocin within a polymer matrix. | Protection for use in animal feed; stability. | This compound | sci-hub.se |
| Liposomes/Nanoliposomes | Encapsulation in single or multiple phospholipid bilayer vesicles. | Protects from enzymes; controlled release; suitable for hydrophilic and hydrophobic compounds. | Pediocin, Nisin | nih.govmdpi.comresearchgate.net |
| Chitosan Nanoparticles | Conjugation or encapsulation with the biocompatible polymer chitosan. | Biodegradable; non-toxic; inherent antimicrobial properties; enhances stability. | Nisin | jksus.orgencyclopedia.pub |
| Metallic Nanoparticles | Conjugation with silver (Ag) or gold (Au) nanoparticles. | Synergistic antimicrobial effect; broadens activity spectrum. | Enterocin, Nisin | mdpi.comencyclopedia.pub |
| Antimicrobial Films | Incorporation into edible or packaging films (e.g., HPMC, zein). | Prolonged, controlled release onto food surfaces; active packaging. | Nisin, Sakacin | sci-hub.semdpi.com |
| Nanofibers | Creation of fibers loaded with bacteriocin via electrospinning. | High surface area; high physical stability; excellent encapsulation ability. | Sakacin | encyclopedia.pubmdpi.com |
Future Research Directions and Perspectives on Bacteriocin Or 7
Further Elucidation of Undetermined Mechanisms of Action
While it is known that many bacteriocins, particularly those in Class IIa, act by forming pores in the target cell membrane, the precise and complete mechanism of action for Bacteriocin (B1578144) OR-7 remains to be fully detailed. nih.govelabp.orgmdpi.com Future research should focus on several key aspects to unravel its complete mode of action.
A primary area of investigation is the specific molecular interactions between Bacteriocin OR-7 and the target cell membrane. Identifying the specific receptors or docking molecules on the surface of susceptible bacteria is crucial. For many pediocin-like bacteriocins, the mannose phosphotransferase system (Man-PTS) serves as a primary target. mdpi.com Determining if this compound utilizes this or another system for its initial binding and subsequent pore formation is a key unresolved question.
Furthermore, the mechanism by which it exhibits activity against Gram-negative bacteria like Campylobacter jejuni warrants deeper investigation, as the outer membrane of these bacteria typically presents a barrier to many bacteriocins. nih.gov Understanding how OR-7 overcomes this barrier will be critical for its potential application against a broader spectrum of pathogens. It is hypothesized that its interaction with the cell membrane may involve more than simple pore formation, potentially interfering with cellular processes like cell wall biosynthesis or DNA replication, similar to other bacteriocins. elabp.orgfrontiersin.org Advanced molecular and imaging techniques could provide a more detailed picture of these interactions.
Strategies for Continuous Monitoring and Mitigation of Resistance Development
A significant advantage of bacteriocins over traditional antibiotics is the reportedly low incidence of resistance development. nih.gov However, the potential for bacteria to develop resistance to this compound cannot be entirely dismissed. Studies have shown that while resistance is uncommon, low-level resistance can be induced in vitro, particularly in Campylobacter coli. asm.org
Continuous monitoring for the emergence of resistance in target bacterial populations is essential for the long-term viability of this compound as an antimicrobial. This includes surveillance in both laboratory settings and potential real-world applications.
Key research findings indicate that the multidrug efflux pump CmeABC plays a role in both intrinsic and acquired low-level resistance to this compound in Campylobacter. asm.org This suggests that strategies to mitigate resistance could focus on inhibiting these efflux pumps. Combination therapies, where this compound is used alongside an efflux pump inhibitor or other antimicrobial agents, could be a promising approach to prevent the emergence of resistant strains. mdpi.com Further research into the genetic basis of resistance will be crucial for developing such strategies. Studies have shown that resistance to some bacteriocins is not stable in the absence of selective pressure, which is a positive indicator for practical applications. nih.gov
Table 1: In Vitro Resistance Development to this compound
| Bacterial Species | Resistance Development | Mechanism of Resistance |
| Campylobacter jejuni | No resistant mutants selected under pressure. asm.org | Not applicable. |
| Campylobacter coli | Low-level resistance observed. asm.org | Contribution from multidrug efflux pump CmeABC. asm.org |
Expansion of Non-Clinical Application Domains and Optimization for Specific Contexts
The primary non-clinical application for this compound that has been explored is in food preservation. nih.gov Its effectiveness against foodborne pathogens makes it a strong candidate as a natural biopreservative. portlandpress.comnih.gov Future research should focus on expanding its application to a wider variety of food products and optimizing its use in specific food matrices. frontiersin.org
The efficacy of bacteriocins can be influenced by the food's composition, such as its protein and fat content, pH, and the presence of other additives. nih.gov Therefore, studies are needed to determine the optimal conditions for the activity and stability of this compound in different food systems. This includes evaluating its performance in dairy products, meats, and vegetables. portlandpress.comfrontiersin.org
Another promising area is its use in active food packaging. nih.govmdpi.com Incorporating this compound into packaging films could provide a continuous release of the antimicrobial agent onto the food surface, thereby extending shelf life and enhancing safety. nih.gov Research into the development of such bioactive packaging materials is a key future direction.
Beyond food, the potential application of this compound in agriculture as a biocontrol agent to protect plants from pathogenic bacteria is an area ripe for exploration. frontiersin.org Its ability to inhibit a range of bacteria could be harnessed to create more sustainable agricultural practices.
Advancements in Sustainable Production and Cost-Effective Delivery Technologies
For this compound to be commercially viable, efficient and cost-effective production methods are necessary. tandfonline.com Currently, bacteriocin production can be hindered by low yields and complex purification processes. portlandpress.com Future research should focus on optimizing fermentation conditions to maximize the production of this compound by Ligilactobacillus salivarius. This includes optimizing factors such as medium composition, pH, and temperature. mdpi.commdpi.com
The use of alternative, low-cost substrates for fermentation, such as agro-industrial byproducts, could significantly reduce production costs and improve the sustainability of the process. mdpi.com Genetic engineering of the producing strain to enhance bacteriocin yield is another avenue that holds considerable promise. mdpi.com
Developing cost-effective delivery technologies is also crucial. For food applications, this could involve using semi-purified forms of the bacteriocin or incorporating the bacteriocin-producing bacteria directly into the food product as a starter or protective culture. frontiersin.orgmdpi.com
For broader applications, encapsulation technologies such as liposomes or nanofibers could be employed to protect the bacteriocin from environmental factors and ensure its controlled release. nih.govmdpi.com These advanced delivery systems can enhance the stability and efficacy of this compound, opening up new possibilities for its use. mdpi.com Research into combining bacteriocins with nanomaterials to augment their activity is also an emerging field. nih.gov
Q & A
Q. How should researchers validate purity and identity of this compound in synthetic studies?
- Methodology :
- Use HPLC and mass spectrometry for purity assessment (>95%).
- Confirm identity via NMR spectroscopy and circular dichroism.
- Cross-reference with published spectral data for consistency .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
